Cas no 2004618-61-3 (tert-butyl N-2-amino-3-(1-ethylcyclobutyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-ethylcyclobutyl)propylcarbamate
• CAS No: 2004618-61-3
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5756497
• PubChem ID: 165834395
• Update Time: 2025-05-26

tert-butyl N-2-amino-3-(1-ethylcyclobutyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-3-(1-ethylcyclobutyl)propyl]carbamate
• 2004618-61-3
• EN300-1889020
• tert-butyl N-2-amino-3-(1-ethylcyclobutyl)propylcarbamate

• Inchi： 1S/C14H28N2O2/c1-5-14(7-6-8-14)9-11(15)10-16-12(17)18-13(2,3)4/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： MNXSPTDBBVMMKG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC1(CC)CCC1)N)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(1-ethylcyclobutyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate (CAS No. 2004618-61-3)

Tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate, a compound with the CAS number 2004618-61-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate incorporates a tert-butyl group, an amino group, and a 1-ethylcyclobutyl moiety, which collectively contribute to its distinctive chemical behavior. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for its use in synthetic chemistry and medicinal applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamates as potential therapeutic agents. Carbamates are known for their versatility and have been employed in various drug formulations due to their ability to modulate biological pathways effectively. The specific configuration of tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate makes it a promising candidate for further investigation in this domain.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The 1-ethylcyclobutyl group, in particular, has been identified as a key structural feature that can influence the compound's interaction with biological targets. This feature has sparked interest among researchers who are exploring ways to leverage such structures for creating more effective and selective drugs.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications can significantly impact a compound's efficacy and safety profile. The unique combination of functional groups in tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate aligns well with this principle, making it a valuable asset in the quest for novel pharmaceuticals.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical factors for pharmaceutical applications. The development of efficient synthetic routes has been a focal point for researchers aiming to produce this compound on an industrial scale.

Evaluation of the pharmacological properties of tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate has revealed intriguing insights into its potential therapeutic benefits. Preclinical studies have demonstrated its ability to interact with specific biological targets, suggesting that it could be used to develop treatments for various diseases. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound at the molecular level. These tools have enabled researchers to predict how tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate interacts with biological molecules, providing valuable insights that guide experimental design and optimization efforts.

In conclusion, tert-butyl N-2-amino-3-(1-ethylcyclobutyl)carbamate (CAS No. 2004618-61-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and functional properties make it a promising candidate for further development as a therapeutic agent. Continued research into this compound is expected to yield valuable insights that could lead to novel treatments for various diseases.